Cas no 6379-69-7 (Trichothec-9-en-8-one,12,13-epoxy-4-[[(2Z)-1-oxo-2-butenyl]oxy]-, (4b)-)

• Product name: Trichothec-9-en-8-one,12,13-epoxy-4-[[(2Z)-1-oxo-2-butenyl]oxy]-, (4b)-
• CAS No: 6379-69-7
• MF: C₁₉H₂₄O₅
• MW: 332.39086
• CID: 503815
• PubChem ID: 12444502

Trichothec-9-en-8-one,12,13-epoxy-4-[[(2Z)-1-oxo-2-butenyl]oxy]-, (4b)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-8-one,12,13-epoxy-4-[[(2Z)-1-oxo-2-butenyl]oxy]-, (4b)-
• trichothecin
• Nsc92492
• Trichothec-9-en-8-one, 12,13-epoxy-4-hydroxy-, crotonate
• Trichothecine
• Wln: T4 C5 I6 C6 A B 2cg N bo ho jutj D1 eov1U2 K1 N1
• CCRIS 6650
• ACon1_000386
• CHEMBL480472
• TRICHOTHECIN [MI]
• 2GB7AS83GT
• 12,13-Epoxy-4-((1-oxo-2-butenyl)oxy)trichothec-9-en-8-one
• (4.BETA.)-12,13-EPOXY-4-(((2Z)-1-OXO-2-BUTENYL)OXY)TRICHOTHEC-9-EN-8-ONE
• Q27104975
• UNII-2GB7AS83GT
• NSC-92492
• Trichothec-9-en-8-one, 12,13-epoxy-4-((1-oxo-2-butenyl)oxy)-, (4beta)-
• 6379-69-7
• 12,13-Epoxy-4-hydroxytrichothec-9-en-8-one crotonate
• MEGxm0_000459
• TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-4-(((2Z)-1-OXO-2-BUTENYL)OXY)-, (4.BETA.)-
• NCGC00169126-01
• ACon0_000055
• NSC 92492
• BRD-K10051297-001-01-6
• CHEBI:69621
• C09742

• Inchi： InChI=1S/C19H24O5/c1-5-6-16(21)24-14-8-15-19(10-22-19)18(14,4)17(3)9-12(20)11(2)7-13(17)23-15/h5-7,13-15H,8-10H2,1-4H3/b6-5-/t13-,14-,15-,17+,18-,19+/m1/s1
• InChI Key： LJWZOKOFCBPNAG-HULHSAFCSA-N
• SMILES： CC=CC(=O)OC1CC2C3(C1(C4(CC(=O)C(=CC4O2)C)C)C)CO3

Computed Properties

• Exact Mass: 332.16200
• Monoisotopic Mass: 332.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.1165 (rough estimate)
• Melting Point: 118°
• Boiling Point: 389.51°C (rough estimate)
• Flash Point: 234.248°C
• Refractive Index: 1.6120 (estimate)
• PSA: 65.13000
• LogP: 2.34610
• Specific Rotation: D18 +44° (c = 1 in CHCl3)

Trichothec-9-en-8-one,12,13-epoxy-4-[[(2Z)-1-oxo-2-butenyl]oxy]-, (4b)- Security Information

• Hazardous Material transportation number：UN 3172
• Hazard Category Code： 26/27/28-36/37/38
• Safety Instruction： 36/37/39-45
• RTECS：YD0175000
• Hazardous Material Identification：
• PackingGroup：I
• Toxicity：LD50 i.v. in mice: ~300 mg/kg (Freeman)
• Risk Phrases：26/27/28-36/37/38
• Storage Condition：2-8°C
• Packing Group：I
• Hazard Level：6.1(a)
• HazardClass：6.1(a)